2,3-Dimethoxybenzohydrazide

• IUPAC Name: 2,3-dimethoxybenzohydrazide
• InChI: InChI=1S/C9H12N2O3/c1-13-7-5-3-4-6(8(7)14-2)9(12)11-10/h3-5H,10H2,1-2H3,(H,11,12)
• InChI Key: BNLLOWWVYZWIGN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)NN
• Molecular Formula: C9H12N2O3
• DSSTOX Substance ID: DTXSID80395643
• Molecular Weight: 196.20 g/mol
• CAS RN: 321195-74-8

Description

2,3-Dimethoxybenzohydrazide is a chemical compound that is part of a broader class of organic compounds known as benzohydrazides. These compounds are characterized by the presence of a hydrazide functional group attached to a benzene ring that is substituted with methoxy groups. The specific placement of methoxy groups on the benzene ring can significantly influence the chemical and physical properties of these compounds.

Synthesis Analysis

The synthesis of benzohydrazide derivatives can be achieved through various methods. For instance, the synthesis of related compounds such as 3,4-dimethoxybenzohydrazide derivatives has been reported, where these compounds were synthesized and evaluated for their urease inhibitory potential . Although the exact synthesis of 2,3-dimethoxybenzohydrazide is not detailed in the provided papers, similar synthetic routes may be applicable, involving the reaction of appropriate benzoylhydrazide with substituted benzaldehydes in the presence of a solvent such as ethanol .

Molecular Structure Analysis

The molecular structure of benzohydrazide derivatives can be elucidated using techniques such as X-ray crystallography. For example, the structure of N′-(2,4-Dimethoxybenzylidene)-3,4,5-trihydroxybenzohydrazide was determined, revealing that the compound is not planar and the aromatic planes are twisted relative to each other . This information is crucial as it can influence the compound's reactivity and interaction with biological targets.

Chemical Reactions Analysis

Benzohydrazide derivatives can participate in various chemical reactions due to the presence of reactive functional groups. The hydrazide group can engage in the formation of hydrogen bonds, as seen in the case of N′-(2,4-Dimethoxybenzylidene)-3,4,5-trihydroxybenzohydrazide, which forms both intramolecular and intermolecular hydrogen bonds . Additionally, these compounds can be used as intermediates in the synthesis of more complex molecules, such as isoquinolinones .

Physical and Chemical Properties Analysis

The physical and chemical properties of benzohydrazide derivatives are influenced by their molecular structure. The presence of methoxy groups can affect the solubility, melting point, and crystalline structure of these compounds. For example, the crystal structure of 3,4-dimethoxybenzoic acid, a related compound, was determined by single-crystal X-ray diffraction, providing insights into its crystalline form and hydrogen bonding patterns . Similarly, the polymorphism observed in 2,6-dimethoxybenzoic acid indicates that slight variations in the substitution pattern on the benzene ring can lead to different physical properties .

Scientific Research Applications

1. Urease Inhibitory Potential

2,3-Dimethoxybenzohydrazide derivatives have been evaluated for their potential in urease inhibition. This research explored the inhibitory effects of these derivatives, comparing their efficacy with standard inhibitors. The study revealed that some derivatives exhibited significant urease inhibitory potentials, which could be beneficial in various biomedical applications (Taha et al., 2017).

2. Nanoparticle Carrier Systems for Agriculture

In the field of agriculture, 2,3-Dimethoxybenzohydrazide-related compounds have been used to develop carrier systems like solid lipid nanoparticles and polymeric nanocapsules. These systems are designed for the sustained release of fungicides, reducing environmental toxicity and improving the efficacy of the fungicides. This approach offers new possibilities for the prevention and treatment of fungal diseases in plants (Campos et al., 2015).

3. Anticancer Activities

Several derivatives of 2,3-Dimethoxybenzohydrazide have been synthesized and tested for their antiproliferative activities against cancer cells. The compounds showed varying degrees of effectiveness, with some exhibiting high efficacy against specific cancer cell lines. This highlights the potential of these compounds in developing new cancer treatments (Jin et al., 2006).

4. Potential Antimicrobial Agents

Derivatives of N'-benzylidene-3,4-dimethoxybenzohydrazide have been explored for their potential as antimicrobial agents. These compounds were designed to target multidrug efflux pumps, showing promising antibacterial and antifungal activities. The study included in vitro, in vivo, and in silico approaches, indicating their potential in combating various microbial infections (Eldin et al., 2022).

5. Polymorphic Crystallization Control

Research involving 2,6-dimethoxybenzoic acid, a related compound, focused on controlling the polymorphic outcome of crystallization using additives. This study is significant in the field of material science, providing insights into the manipulation of crystal forms for various applications (Semjonova & Be̅rziņš, 2022).

6. Insulin-Like Activity

2,3-Dimethoxybenzohydrazide derivatives have been utilized in the synthesis of oxidovanadium(V) complexes, which were tested for insulin-like activity. These complexes demonstrated significant potential in lowering blood glucose levels in diabetic mice without altering glucose levels in normal mice, suggesting their application in diabetes treatment (Zhou et al., 2019).

Safety and Hazards

The safety information for 2,3-Dimethoxybenzohydrazide indicates that it may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more.

Mechanism of Action

Mode of Action

• One possible mechanism involves enzymatic decarboxylation and carboxylation. For instance, reversible 2,3-dihydroxybenzoate acid decarboxylase (2,3-DHBD) undergoes decarboxylation at pH 5.0 and carboxylation at pH 8.6 .
• The enzyme 2,3-DHBD_Ao from Aspergillus oryzae features a V-shaped tunnel through which the substrate travels. The side chain conformation of a tyrosine residue controls the entry and exit of substrate/product during reversible reactions .

Pharmacokinetics

• Absorption : Information on absorption is not available .
• Volume of Distribution : Not specified .
• Protein Binding : No data provided .